Cas no 18442-22-3 (7-bromo-3,4-dihydro-2H-1-benzopyran-4-one)

7-bromo-3,4-dihydro-2H-1-benzopyran-4-one structure

18442-22-3 structure

Product Name:7-bromo-3,4-dihydro-2H-1-benzopyran-4-one

CAS No:18442-22-3

MF:C₉H₇BrO₂

MW:227.054682016373

MDL:MFCD09744055

CID:135887

PubChem ID:22335736

Update Time:2025-04-19

7-bromo-3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

- 7-Bromochroman-4-one
- 4H-1-Benzopyran-4-one,7-bromo-2,3-dihydro-
- 7-bromo-2,3-dihydrochromen-4-one
- 7-Bromo-4-chromanone
- 7-Bromo-chroman-4-one
- (rac)-7-bromochroman-4-one
- 4H-1-Benzopyran-4-one,7-bromo-2,3-dihydro
- 7-bromo-2,3-dihydro-1-benzopyran-4-one
- 7-bromo-2,3-dihydro-4H-chromen-4-one
- 7-bromo-3,4-dihydro-2H-1-benzopyran-4-one
- 7-Bromo-2,3-dihydro-4H-1-benzopyran-4-one
- 7-Bromo Chromonone
- 7-Bromochroman-4-one C9H7BrO2
- 7-bromo-2,3-dihydrobenzopyran-4-one
- zlchem 1232
- 7-bromo 4-chromanone
- 7-bromochromane-4-one
- PubChem17926
- AMOT0182
- ZLE0007
- DMEAYYYHWLCPCD-UHFFFAOYSA-N
- BCP15163
- CB-8
- MDL： MFCD09744055
- Inchi： 1S/C9H7BrO2/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-2,5H,3-4H2
- InChI Key： DMEAYYYHWLCPCD-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C(CCOC=2C=1)=O

Computed Properties

Exact Mass: 225.96300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 193
Topological Polar Surface Area: 26.3

Experimental Properties

PSA: 26.30000
LogP: 2.41430

7-bromo-3,4-dihydro-2H-1-benzopyran-4-one Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-bromo-3,4-dihydro-2H-1-benzopyran-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B845184-25g	7-Bromochroman-4-one	18442-22-3	98%	25g	1,798.20	2021-05-17
TRC	B684988-100mg	7-Bromochroman-4-one	18442-22-3		100mg	$ 64.00	2023-04-18
TRC	B684988-250mg	7-Bromochroman-4-one	18442-22-3		250mg	$ 75.00	2023-04-18
TRC	B684988-500mg	7-Bromochroman-4-one	18442-22-3		500mg	$ 87.00	2023-04-18
TRC	B684988-1g	7-Bromochroman-4-one	18442-22-3		1g	$ 98.00	2023-04-18
Fluorochem	077088-250mg	7-Bromochroman-4-one	18442-22-3	95%	250mg	￡14.00	2022-03-01
Fluorochem	077088-1g	7-Bromochroman-4-one	18442-22-3	95%	1g	￡34.00	2022-03-01
Fluorochem	077088-5g	7-Bromochroman-4-one	18442-22-3	95%	5g	￡102.00	2022-03-01
Fluorochem	077088-10g	7-Bromochroman-4-one	18442-22-3	95%	10g	￡198.00	2022-03-01
Alichem	A449041760-10g	7-Bromochroman-4-one	18442-22-3	97%	10g	$251.32	2023-09-02

7-bromo-3,4-dihydro-2H-1-benzopyran-4-one Production Method

7-bromo-3,4-dihydro-2H-1-benzopyran-4-one Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:18442-22-3)7-bromo-3,4-dihydro-2H-1-benzopyran-4-one

Order Number:A812869

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:58

Price ($):484.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:18442-22-3)7-bromochroman-4-one

Order Number:sfd8677

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com